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Compound of Interest

Compound Name: Nopol

Cat. No.: B044374 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Nopol, a combustible liquid used as a fragrance ingredient. Adherence to these procedural

guidelines is critical for ensuring laboratory safety and environmental protection. This guide is

intended for researchers, scientists, and drug development professionals who handle Nopol.

Nopol: Key Safety & Hazard Information
Nopol is a colorless to pale yellow viscous liquid with a mild, woody, camphoraceous odor.[1]

[2][3][4][5] It is classified as a hazardous chemical and presents several risks that necessitate

careful handling and disposal.

Primary Hazards:

Health Hazards: Harmful if swallowed, causes skin irritation, and causes serious eye

irritation.[2][3][6][7] It may also cause an allergic skin reaction.[2][7]

Environmental Hazards: Harmful to aquatic life with long-lasting effects.[2] Therefore, it must

not be allowed to enter drains, sewers, or waterways.[3][7]

Physical Hazards: It is a combustible liquid with a flash point of approximately 98°C /

208.4°F.[6]

Data Presentation: Physicochemical Properties
The following table summarizes key quantitative data for Nopol.
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Property Value Source

Molecular Formula C₁₁H₁₈O [2][5]

Molecular Weight ~166.26 g/mol [2][5]

Appearance
Colorless to pale yellow

viscous liquid
[2][3][4]

Boiling Point 230 - 240 °C (446 - 464 °F) [2][6]

Flash Point 98 °C (208.4 °F) [6]

Density ~0.974 g/cm³ [6]

Solubility
Insoluble in water; Soluble in

organic solvents and oils
[2][4][5]

Essential Safety Protocol: Personal Protective
Equipment (PPE)
Before handling or preparing Nopol for disposal, all personnel must wear appropriate PPE to

prevent exposure.

Eye and Face Protection: Wear chemical safety goggles or glasses that comply with OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[6]

Skin Protection: Wear appropriate protective gloves (e.g., chemically resistant) and clothing

to prevent skin exposure.[3][6]

Respiratory Protection: Ensure adequate ventilation. If ventilation is insufficient, a respirator

may be required.[3][8]

Step-by-Step Disposal Protocol
Disposal of Nopol must be conducted in accordance with local, regional, and national

regulations. Under no circumstances should Nopol be disposed of down the drain or in regular

trash.[7][9]

Step 1: Waste Characterization and Segregation
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Characterize all waste containing Nopol (including pure Nopol, solutions, and contaminated

materials) as hazardous chemical waste.[7][9]

Segregate Nopol waste from other incompatible waste streams, particularly strong oxidizing

agents.[3][6]

Step 2: Proper Containerization

Use a suitable, leak-proof, and chemically compatible container for waste collection. The

container must have a secure screw-top cap.[9][10]

Ensure the container is in good condition, free from cracks or damage.[9]

Keep the waste container closed except when adding waste.[9]

Step 3: Accurate Labeling

Affix a "Hazardous Waste" label to the container as soon as waste is first added.[9][10]

The label must include:

The words "Hazardous Waste."

The full chemical name: "Nopol" or "2-(6,6-dimethyl-2-bicyclo[3.1.1]hept-2-enyl)ethanol."

Do not use abbreviations or formulas.[10]

A clear indication of the hazards (e.g., "Combustible," "Irritant").

The accumulation start date.

The name and contact information of the generating researcher or lab.[10]

Step 4: Safe Interim Storage

Store the labeled hazardous waste container in a designated, well-ventilated satellite

accumulation area.

Store it away from heat, sparks, and open flames.[3]
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Ensure secondary containment is used to capture any potential leaks.[9]

Step 5: Final Disposal

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[6][7]

Follow all institutional procedures for waste pickup requests.

Accidental Release and Spill Protocol
Step 1: Ensure Personnel Safety

Evacuate non-essential personnel from the spill area.

Ensure adequate ventilation and eliminate all sources of ignition (no smoking, flares, sparks,

or flames).[3][7][8]

Wear the appropriate PPE as described in Section 3. Avoid breathing vapors.[3]

Step 2: Containment and Cleanup

Prevent the spill from entering drains or waterways.[3][7]

For small spills, absorb the material with a non-combustible, inert absorbent such as dry

sand, earth, or vermiculite.[3][7]

Collect the absorbed material and contaminated soil into a suitable, labeled container for

hazardous waste disposal. Use spark-proof tools for collection.[8]

Step 3: Decontamination

Clean the spill area thoroughly with soap and water. Collect all cleaning materials for

disposal as hazardous waste.

Disposal of Empty Containers
Empty containers that held Nopol may retain product residue and must be managed carefully.

[7]
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Procedure: The preferred method is to triple-rinse the container with a suitable solvent (such

as ethanol) that can dissolve Nopol.[9]

Important: Collect all rinsate (the solvent used for rinsing) as hazardous waste and place it in

a properly labeled container.[9]

After triple-rinsing and air drying, the defaced (label removed or blacked out) container may

be disposed of in the regular trash, pending institutional and local regulations.[9][11]

Mandatory Visualization
The following diagram illustrates the decision-making workflow for the proper handling and

disposal of Nopol waste.
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Caption: Nopol Disposal Decision and Operational Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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